![molecular formula C15H14N2O2 B151367 6,7-Benzoidazoxan CAS No. 138705-61-0](/img/structure/B151367.png)
6,7-Benzoidazoxan
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Overview
Description
6,7-Benzoidazoxan (6,7-BDZ) is a chemical compound that belongs to the class of benzodiazepines. This compound has been the subject of numerous scientific studies due to its potential applications in the field of neuroscience.
Mechanism of Action
The mechanism of action of 6,7-Benzoidazoxan involves its interaction with the GABA-A receptor. This receptor is a ligand-gated ion channel that is responsible for the inhibitory effects of GABA in the brain. This compound binds to a specific site on the receptor, which enhances the effects of GABA. This results in an increase in chloride ion influx, which hyperpolarizes the neuron and reduces its excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are mainly related to its interaction with the GABA-A receptor. This compound has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal studies. Additionally, this compound has been found to reduce the release of glutamate, an excitatory neurotransmitter in the brain. This makes it a potential candidate for the treatment of epilepsy and other neurological conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6,7-Benzoidazoxan in lab experiments is its high affinity for the GABA-A receptor. This makes it a potent tool for studying the effects of GABAergic drugs on the brain. Additionally, this compound has a relatively long half-life, which allows for prolonged effects in animal studies. However, one of the limitations of using this compound is its potential for abuse and addiction. This makes it important to use caution when handling this compound in lab settings.
Future Directions
There are numerous future directions for the study of 6,7-Benzoidazoxan. One potential area of research is the development of new anxiolytic and sedative drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological conditions. Finally, the potential for abuse and addiction of this compound should be further investigated to ensure safe handling in lab settings.
Synthesis Methods
The synthesis method of 6,7-Benzoidazoxan involves the reaction between 2-amino-5-chlorobenzophenone and hydroxylamine hydrochloride in the presence of sodium acetate. This reaction results in the formation of this compound as a white crystalline powder. The purity of the compound can be improved through recrystallization from ethanol.
Scientific Research Applications
6,7-Benzoidazoxan has been widely studied for its potential applications in the field of neuroscience. This compound has been shown to have anxiolytic and sedative effects in animal studies. Additionally, this compound has been found to enhance the effects of GABA, an inhibitory neurotransmitter in the brain. This makes it a potential candidate for the treatment of anxiety disorders, insomnia, and other neurological conditions.
properties
CAS RN |
138705-61-0 |
---|---|
Molecular Formula |
C15H14N2O2 |
Molecular Weight |
254.28 g/mol |
IUPAC Name |
2-(2,3-dihydrobenzo[g][1,4]benzodioxin-3-yl)-4,5-dihydro-1H-imidazole |
InChI |
InChI=1S/C15H14N2O2/c1-2-4-11-8-13-12(7-10(11)3-1)18-9-14(19-13)15-16-5-6-17-15/h1-4,7-8,14H,5-6,9H2,(H,16,17) |
InChI Key |
XWTRVOBIOGUFNE-UHFFFAOYSA-N |
SMILES |
C1CN=C(N1)C2COC3=CC4=CC=CC=C4C=C3O2 |
Canonical SMILES |
C1CN=C(N1)C2COC3=CC4=CC=CC=C4C=C3O2 |
synonyms |
6,7-benzoidazoxan |
Origin of Product |
United States |
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